Cas no 1214346-10-7 (2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride)

2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride is a highly reactive organosulfur compound primarily used as an intermediate in organic synthesis. Its key structural features include a sulfonyl chloride group and a trifluoromethyl substituent, which enhance its utility in electrophilic reactions and as a precursor for sulfonamide derivatives. The presence of chlorine and trifluoromethyl groups contributes to its electron-withdrawing properties, making it valuable in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. This compound exhibits stability under controlled conditions, ensuring reliable performance in synthetic applications. Its reactivity with nucleophiles allows for selective functionalization, making it a versatile building block in complex molecular frameworks. Proper handling is required due to its moisture sensitivity and potential corrosivity.

2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride structure

1214346-10-7 structure

Product Name:2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride

CAS No:1214346-10-7

MF:C₇H₃Cl₂F₃O₂S

MW:279.063729524612

MDL:MFCD13185469

CID:1089405

PubChem ID:17950814

Update Time:2025-06-07

2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride
- 2-chloro-3-(trifluoromethyl)benzenesulfonyl chloride
- 2-Chloro-3-(trifluoromethyl)-benzenesulfonyl chloride
- QHZPYQQXLBLSLZ-UHFFFAOYSA-N
- 2-chloro-3-(trifluoromethyl)benzene-1-sulfonylchloride
- Benzenesulfonyl chloride, 2-chloro-3-(trifluoromethyl)-
- MFCD13185469
- A909489
- AKOS022172693
- SCHEMBL6240708
- DTXSID60591702
- C90879
- CS-0442530
- JS-5184
- 1214346-10-7
- MDL： MFCD13185469
- Inchi： 1S/C7H3Cl2F3O2S/c8-6-4(7(10,11)12)2-1-3-5(6)15(9,13)14/h1-3H
- InChI Key： QHZPYQQXLBLSLZ-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)(F)F)=CC=CC=1S(=O)(=O)Cl

Computed Properties

Exact Mass: 277.9182904g/mol
Monoisotopic Mass: 277.9182904g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 322
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 42.5Å²

2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride Security Information

Storage Condition：Sealed in dry,2-8°C

2-Chloro-3-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB404158-1 g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride; .	1214346-10-7		1 g	€611.70	2023-07-19
Apollo Scientific	PC303179-250mg	2-Chloro-3-(trifluoromethyl)benzenesulphonyl chloride	1214346-10-7	97%	250mg	£101.00	2025-02-21
Apollo Scientific	PC303179-1g	2-Chloro-3-(trifluoromethyl)benzenesulphonyl chloride	1214346-10-7	97%	1g	£303.00	2025-02-21
abcr	AB404158-5 g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride; .	1214346-10-7		5 g	€1,846.50	2023-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513197-250mg	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride	1214346-10-7	98%	250mg	￥1216.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1513197-1g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride	1214346-10-7	98%	1g	￥3632.00	2024-08-09
Key Organics Ltd	JS-5184-1g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride	1214346-10-7	>97%	1g	£688.00	2025-02-09
abcr	AB404158-1g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride; .	1214346-10-7		1g	€611.70	2025-04-22
abcr	AB404158-5g	2-Chloro-3-(trifluoromethyl)benzenesulfonyl chloride; .	1214346-10-7		5g	€1846.50	2025-04-22
1PlusChem	1P0015C5-250mg	Benzenesulfonyl chloride, 2-chloro-3-(trifluoromethyl)-	1214346-10-7		250mg	$179.00	2023-12-25

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